Cas no 52855-74-0 (2-(1H-imidazol-2-yl)-1-phenyl-Ethanone)

• Product Name: 2-(1H-imidazol-2-yl)-1-phenyl-Ethanone
• CAS No: 52855-74-0
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 1113494
• PubChem ID: 22258221
• Update Time: 2025-04-20

2-(1H-imidazol-2-yl)-1-phenyl-Ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-2-yl)-1-phenyl-Ethanone
• 2-(1H-IMIDAZOL-2-YL)-1-PHENYLETHANONE HYDROCHLORIDE
• 2-(1H-imidazol-2-yl)-1-phenylethanone
• 2-(1H-imidazolyl)acetophenone
• 2-(2-Imidazolyl)-acetophenon
• 2,6-DICHLOROCINNAMIC ACID PREDOMINANTLY TRANS
• 52855-74-0
• 2-(1H-imidazol-2-yl)-1-phenylethanone;hydrochloride
• SCHEMBL5851393
• 2-(1H-Imidazol-2-yl)-1-phenylethan-1-one--hydrogen chloride (1/1)
• DTXSID30623983
• G58017
• MFCD07701064
• Z57048974
• 52855-75-1
• starbld0012621
• NKLVQCJYDKQJQE-UHFFFAOYSA-N
• AKOS026728123
• EN300-25760
• 2-(1H-imidazol-2-yl)-1-phenylethan-1-one hydrochloride

• Inchi： 1S/C11H10N2O.ClH/c14-10(8-11-12-6-7-13-11)9-4-2-1-3-5-9;/h1-7H,8H2,(H,12,13);1H
• InChI Key： NKLVQCJYDKQJQE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)CC1=NC=CN1

Computed Properties

• Exact Mass: 222.05600
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 438.3°C at 760 mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.612
• PSA: 45.75000
• LogP: 2.63710